Cas no 3707-27-5 (3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-)

3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- structure
3707-27-5 structure
Product Name:3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
CAS No:3707-27-5
MF:C12H12ClN3O
MW:249.696181297302
CID:2824433
PubChem ID:9280862
Update Time:2025-04-21

3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3707-27-5
    • DTXSID80429412
    • 4-Chloro-5-(ethylamino)-2-phenylpyridazin-3(2H)-one
    • 3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
    • Inchi: 1S/C12H12ClN3O/c1-2-14-10-8-15-16(12(17)11(10)13)9-6-4-3-5-7-9/h3-8,14H,2H2,1H3
    • InChI Key: LWHGOMAVGFRIIC-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C2C=CC=CC=2)N=CC=1NCC)=O

Computed Properties

  • Exact Mass: 249.0668897Da
  • Monoisotopic Mass: 249.0668897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.7Ų
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